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Compound of Interest

Compound Name: Methyl thiane-4-carboxylate

Cat. No.: B159521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note: Extensive research has revealed a scarcity of publicly available data directly implicating

methyl thiane-4-carboxylate in specific, large-scale agrochemical applications. However, the

structurally related thiane and, more prominently, thiophene moieties are integral to the

development of a variety of fungicides, insecticides, and herbicides. These notes, therefore,

focus on the broader applications of thiane and thiophene derivatives in agrochemical

research, providing insights into their synthesis and biological activities.

Fungicidal Applications of Thiophene Derivatives
Thiophene-containing compounds have emerged as a significant class of fungicides, often

acting as bioisosteres of phenyl groups in established pharmacophores. Their fungicidal activity

is frequently linked to the inhibition of succinate dehydrogenase (SDH), a key enzyme in the

mitochondrial respiratory chain.

N-Thienylcarboxamides as SDH Inhibitors
A study on N-thienylcarboxamides demonstrated that the position of substituents on the

thiophene ring is crucial for fungicidal efficacy against gray mold (Botrytis cinerea). Specifically,

N-(2-substituted-3-thienyl)carboxamides and N-(3-substituted-4-thienyl)carboxamides exhibited
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high activity, comparable to their phenyl analogues and the commercial fungicide

penthiopyrad[1].

Data Presentation: In Vitro Fungicidal Activity of N-Thienylcarboxamide Isomers against B.

cinerea[1]

Compound Type Substituent IC50 (mg/L) IC90 (mg/L)

N-(2-substituted-3-

thienyl)
Phenyl 0.36 1.1

N-(2-substituted-3-

thienyl)
4-Chlorophenyl 0.11 0.35

N-(3-substituted-4-

thienyl)
4-Chlorophenyl 0.29 1.0

N-(3-substituted-2-

thienyl)
4-Chlorophenyl >10 >10

N-(2-substituted-

phenyl)
Phenyl 0.28 1.1

Experimental Protocol: Synthesis of N-[3-(4-
Chlorophenyl)-4-thienyl]-1-methyl-3-
(trifluoromethyl)pyrazole-4-carboxamide[1]
This protocol describes the synthesis of a potent N-thienylcarboxamide fungicide.

Workflow for Synthesis of a Thiophene-based Fungicide
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Starting Materials Step 1: Acid Chloride Formation

Step 2: Amide Coupling

3-amino-4-(4-chlorophenyl)thiophene

Pyridine (solvent)

1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid Thionyl ChlorideReaction 1-Methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride
Forms

Addition

N-[3-(4-Chlorophenyl)-4-thienyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxamide
Stirring at RT for 1 hr

Click to download full resolution via product page

Caption: Synthesis of an N-thienylcarboxamide fungicide.

Materials:

3-Amino-4-(4-chlorophenyl)thiophene

1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid

Thionyl chloride

Pyridine

Procedure:

Prepare 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride by reacting 1-methyl-3-

(trifluoromethyl)pyrazole-4-carboxylic acid with thionyl chloride.

Dissolve 3-amino-4-(4-chlorophenyl)thiophene (1.0 eq) in pyridine.

To the solution from step 2, add the 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride

(1.0 eq) at room temperature.

Stir the reaction mixture for 1 hour at room temperature.
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After the reaction is complete, proceed with standard workup and purification procedures to

isolate the final product.

Insecticidal Applications of Thiane and Thiophene
Derivatives
Derivatives of both thiane and thiophene have been explored for their insecticidal properties,

targeting a range of pests.

2-Substituted-1,3-dithiane Derivatives
Sixteen novel 2-(brominated furanyl or thiophenyl)-1,3-dithiane derivatives were synthesized

and evaluated for their insecticidal activity. The preliminary bioassay indicated that all

synthesized compounds exhibited some level of insecticidal activity at a concentration of 600

µg/mL[2].

Data Presentation: Insecticidal Activity of a 2-Substituted-1,3-dithiane Derivative[2]

Compound Target Pest
Concentration
(µg/mL)

Lethality (%)

M11 Myzus persicae 600 90

Thienylpyridine and Thieno[2,3-b]pyridine Derivatives
A series of novel thienylpyridines and thieno[2,3-b]pyridines were synthesized and evaluated

for their insecticidal activity against nymphs and adults of Aphis gossypi. Some of these

compounds showed promising results[3][4].

Data Presentation: Insecticidal Activity of Thieno[2,3-b]pyridine Derivatives against Aphis

gossypii[4]
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Compound
Sublethal Concentration
(LC50)

Effect

4 < LC50 Promising results

9b < LC50 Promising results

9c < LC50 Promising results

Experimental Protocol: Synthesis of Ethyl 6-((2-amino-2-
oxoethyl)thio)-5-cyano-2-methyl-4-(thiophen-2-
yl)nicotinate[3]
This protocol outlines the synthesis of a thienylpyridine derivative with insecticidal potential.

Workflow for Synthesis of a Thienylpyridine Insecticide Intermediate

Ethyl 5-cyano-2-methyl-4-(thiophen-2-yl)-6-thioxo-1,6-dihydropyridine-3-carboxylate 2-ChloroacetamideReacts with Ethyl 6-((2-amino-2-oxoethyl)thio)-5-cyano-2-methyl-4-(thiophen-2-yl)nicotinateYields

Click to download full resolution via product page

Caption: Synthesis of a thienylpyridine intermediate.

Materials:

Ethyl 5-cyano-2-methyl-4-(thiophen-2-yl)-6-thioxo-1,6-dihydropyridine-3-carboxylate

2-Chloroacetamide or its N-aryl derivatives

Procedure:

React ethyl 5-cyano-2-methyl-4-(thiophen-2-yl)-6-thioxo-1,6-dihydropyridine-3-carboxylate

with 2-chloroacetamide or its N-aryl derivatives.

The reaction yields ethyl 6-((2-amino-2-oxoethyl)thio)-5-cyano-2-methyl-4-(thiophen-2-

yl)nicotinate or its corresponding N-aryl derivatives.
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Further cyclization of these products can be carried out by heating in absolute ethanol with a

catalytic amount of sodium ethoxide to yield isomeric thieno[2,3-b]pyridines.

Herbicidal Applications of Thiophene Derivatives
Thiophene carboxylates and related structures have been investigated as herbicides. A notable

example is the active ingredient in a patented method for preparing a methyl 4-[(...)-

sulfamoyl]-5-methylthiophene-3-carboxylate derivative, indicating the relevance of this scaffold

in herbicide development[5].

Thiophene-based Herbicides
While specific quantitative data on the herbicidal efficacy of methyl thiane-4-carboxylate was

not found, the synthesis of complex thiophene carboxylate derivatives for herbicidal

applications is documented. For instance, a patent describes a method for preparing methyl 4-

[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-yl)carbonyl)sulfamoyl]-5-

methylthiophene-3-carboxylate[5]. This highlights the use of the thiophene carboxylate core in

creating potent herbicides.

Experimental Protocol: Synthesis of Methyl 4-[(4,5-
dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazol-1-
yl)carbonyl)sulfamoyl]-5-methylthiophene-3-
carboxylate[5]
This protocol describes a one-pot synthesis of a complex thiophene-based herbicide.

Workflow for One-Pot Herbicide Synthesis
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Reactants in Acetonitrile

Reaction Conditions

Workup

Methyl 4-(chlorosulfonyl)-5-methylthiophene-3-carboxylate

Heat to 70°C

NaOCN N-methylimidazole 5-methoxy-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Stir for 12 hr

Cool to 20°C

Filter precipitate

Wash with 10% HCl and Water

Dry at 50°C

Methyl 4-[(...)-sulfamoyl]-5-methylthiophene-3-carboxylate

Click to download full resolution via product page

Caption: One-pot synthesis of a thiophene-based herbicide.
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Materials:

Methyl 4-(chlorosulfonyl)-5-methylthiophene-3-carboxylate

Sodium cyanate (NaOCN)

N-methylimidazole

5-methoxy-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Acetonitrile

10% Hydrochloric acid

Procedure:

In a reaction vessel, charge acetonitrile, methyl 4-(chlorosulfonyl)-5-methylthiophene-3-

carboxylate, NaOCN, N-methylimidazole, and 5-methoxy-4-methyl-2,4-dihydro-3H-1,2,4-

triazol-3-one.

Heat the mixture to 70°C and stir for 12 hours.

Cool the reaction mixture to 20°C.

Filter the resulting precipitate.

Wash the precipitate with 10% HCl and then with water.

Dry the solid at 50°C to obtain the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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